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Octamethyltrisiloxane Octamethyltrisiloxane Octamethyltrisiloxane is an organosiloxane that is trisiloxane in which all the hydrogens have been replaced by methyl groups.
Brand Name: Vulcanchem
CAS No.: 107-51-7
VCID: VC0120667
InChI: InChI=1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3
SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Molecular Formula: (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3
Molecular Weight: 236.53 g/mol

Octamethyltrisiloxane

CAS No.: 107-51-7

Reference Standards

VCID: VC0120667

Molecular Formula: (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3

Molecular Weight: 236.53 g/mol

Octamethyltrisiloxane - 107-51-7

CAS No. 107-51-7
Product Name Octamethyltrisiloxane
Molecular Formula (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3
Molecular Weight 236.53 g/mol
IUPAC Name dimethyl-bis(trimethylsilyloxy)silane
Standard InChI InChI=1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3
Standard InChIKey CXQXSVUQTKDNFP-UHFFFAOYSA-N
SMILES C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Canonical SMILES C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Boiling Point 153.0 °C
Colorform Colorless oil
Clear colorless liquids
Density 0.940 g/cu m @ 25 °C /Silicon fluid with 10 sq mm/s viscosity/
Melting Point -80.0 °C
Physical Description Liquid
Description Octamethyltrisiloxane is an organosiloxane that is trisiloxane in which all the hydrogens have been replaced by methyl groups.
Shelf Life Stable to heat and ... resistant to most chemical substances, although they are affected by strong acids.
Solubility 1.44e-07 M
Immiscible with water
Immiscible with alcohol
Miscible with chloroform; soluble in chlorinated hydrocarbons, benzene, toluene, xylene, n-hexane, petroleum spirits, ether, amyl acetate; very slightly soluble in isopropyl alcohol; insoluble in methanol, acetone
Synonyms 1,1,1,3,3,5,5,5-Octamethyltrisiloxane; Dimethylbis(trimethylsiloxy)silane; FRD 20; KF 96A1cs; KF 96L1.0; OS 20; Pentamethyl(trimethylsiloxy)disiloxane; Pentamethyl(trimethylsilyloxy)disiloxane;
Vapor Density Pour point -73 °C; Electric Strength 1.4 KV/um; Electric Constant 2.60; Thermal conductivity at 65 °C = 1.3 W/(m.k). /Silicone fluid with 10 mm sq/5 viscosity/
Vapor Pressure 3.34 mmHg
PubChem Compound 24705
Last Modified Nov 11 2021
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